2-methoxy-4,6-dinitrobenzamide

• IUPAC Name: 2-methoxy-4,6-dinitrobenzamide
• InChI: InChI=1S/C8H7N3O6/c1-17-6-3-4(10(13)14)2-5(11(15)16)7(6)8(9)12/h2-3H,1H3,(H2,9,12)
• InChI Key: ZAMOEFQZCCUBBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1C(=O)N)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C8H7N3O6
• Molecular Weight: 241.16 g/mol

Description

2-methoxy-4,6-dinitrobenzamide (MDB) is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a nitroaromatic compound that is commonly used as a reagent in organic synthesis and as a starting material for the preparation of other organic compounds. MDB has also been studied for its potential use as a herbicide and insecticide, as well as for its potential as an anti-tumor agent.

Mechanism of Action

The mechanism of action of 2-methoxy-4,6-dinitrobenzamide as an anti-tumor agent is not fully understood. However, it has been suggested that 2-methoxy-4,6-dinitrobenzamide may exert its anti-tumor effects by inducing apoptosis (programmed cell death) in cancer cells. 2-methoxy-4,6-dinitrobenzamide has also been shown to inhibit the activity of certain enzymes that are involved in cell proliferation, which may contribute to its anti-tumor activity.
Biochemical and Physiological Effects
2-methoxy-4,6-dinitrobenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor activity, 2-methoxy-4,6-dinitrobenzamide has been shown to have anti-inflammatory effects and to inhibit the activity of certain enzymes that are involved in the metabolism of drugs and other xenobiotics. 2-methoxy-4,6-dinitrobenzamide has also been shown to have antioxidant properties, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

2-methoxy-4,6-dinitrobenzamide has several advantages as a reagent for organic synthesis, including its high yield and purity, as well as its ease of use. However, it also has some limitations, including its potential toxicity and its sensitivity to light and heat. Careful handling and storage are required to ensure the stability and safety of 2-methoxy-4,6-dinitrobenzamide in lab experiments.

Future Directions

There are several potential future directions for research on 2-methoxy-4,6-dinitrobenzamide. One area of interest is the development of new synthetic methods for the preparation of 2-methoxy-4,6-dinitrobenzamide and related compounds. Another area of interest is the further investigation of 2-methoxy-4,6-dinitrobenzamide's potential as an anti-tumor agent, including the elucidation of its mechanism of action and the development of more effective formulations for clinical use. Additionally, the potential use of 2-methoxy-4,6-dinitrobenzamide as a therapeutic agent for other diseases, such as inflammation and oxidative stress, warrants further investigation.

Scientific Research Applications

2-methoxy-4,6-dinitrobenzamide has been widely used in scientific research as a reagent for the synthesis of other organic compounds. It has also been studied for its potential as an anti-tumor agent, with promising results in preclinical studies. 2-methoxy-4,6-dinitrobenzamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.